Cas no 1427420-50-5 (6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1427420-50-5
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD23708553
• CID: 4603950
• PubChem ID: 117130684
• Update Time: 2025-10-29

6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine
• AKOS037630145
• AC4224
• MFCD23708553
• SY129635
• 1427420-50-5
• CHC42050

• MDL： MFCD23708553
• Inchi： 1S/C7H7N3O/c1-11-6-2-3-7-8-5-9-10(7)4-6/h2-5H,1H3
• InChI Key： VWRYFYNYPOWIFU-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(OC)C=C2

Computed Properties

• Exact Mass: 149.058911855g/mol
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.4Ų

Additional information on 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine

6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine: A Comprehensive Overview

The compound 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1427420-50-5) is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the methoxy group at the sixth position of the triazolopyridine ring introduces additional functionalization, enhancing its reactivity and applicability in diverse chemical reactions.

Recent studies have highlighted the importance of 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine in the development of advanced materials and pharmaceuticals. Its structure allows for easy modification through various substitution patterns, making it a valuable building block in organic synthesis. Researchers have explored its role as a precursor for synthesizing bioactive molecules, where its ability to form hydrogen bonds and participate in π-π interactions plays a crucial role in molecular recognition and drug design.

One of the most promising applications of 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine lies in its use as a ligand in coordination chemistry. The nitrogen atoms present in the triazolopyridine ring can act as coordinating sites for metal ions, enabling the formation of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface area and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis have further underscored the importance of this compound in creating highly functional materials.

In addition to its role in materials science, 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine has also gained attention in medicinal chemistry. Its structural similarity to certain bioactive molecules has led to its use as a scaffold for designing potential drug candidates. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The methoxy group at the sixth position contributes to its lipophilicity and bioavailability, making it an attractive target for further pharmacological investigations.

The synthesis of 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of intermediate compounds such as 6-methoxypyridine or related precursors. Advanced techniques like microwave-assisted synthesis and catalytic coupling reactions have been employed to optimize the synthesis pathway. These methods not only improve yield but also reduce reaction time and energy consumption, aligning with green chemistry principles.

From an environmental standpoint, 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine demonstrates low toxicity and biodegradability under controlled conditions. This makes it suitable for applications where environmental impact is a concern. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

In conclusion,6-Methoxy-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1427420-50-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, medicinal chemistry, materials science, and beyond. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.